Cas no 4147-54-0 (1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)-)
4147-54-0 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)-
CAS No:4147-54-0
MF:C13H25N5S
MW:283.436100721359
CID:333342
PubChem ID:305793
Update Time:2025-04-19
1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)-
- 6-butylsulfanyl-2-N,4-N-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
- 6-butylsulfanyl-N,N'-diisopropyl-[1,3,5]triazine-2,4-diamine
- AC1L77LV
- NSC202856
- NSC-202856
- DTXSID30308263
- 4147-54-0
- 6-(Butylsulfanyl)-N~2~,N~4~-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
-
- Inchi: 1S/C13H25N5S/c1-6-7-8-19-13-17-11(14-9(2)3)16-12(18-13)15-10(4)5/h9-10H,6-8H2,1-5H3,(H2,14,15,16,17,18)
- InChI Key: KLGHGWQTEWCMFM-UHFFFAOYSA-N
- SMILES: S(C1=NC(=NC(=N1)NC(C)C)NC(C)C)CCCC
Computed Properties
- Exact Mass: 283.18335
- Monoisotopic Mass: 283.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 88Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 437.1°C at 760 mmHg
- Flash Point: 218.1°C
- Refractive Index: 1.534
- PSA: 62.73
- LogP: 3.55040
1,3,5-Triazine-2,4-diamine,6-(butylthio)-N2,N4-bis(1-methylethyl)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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